Cas no 953941-72-5 (N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 953941-72-5
• MF: C₂₂H₂₆ClN₃O₄
• MW: 431.912544727325
• CID: 5954856
• PubChem ID: 16893063
• Update Time: 2025-10-30

N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• N'-(3-chloro-4-methoxyphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• 953941-72-5
• VU0630245-1
• N1-(3-chloro-4-methoxyphenyl)-N2-(3-(2-phenylmorpholino)propyl)oxalamide
• F5024-0130
• N'-(3-chloro-4-methoxyphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
• AKOS024491075

• Inchi： 1S/C22H26ClN3O4/c1-29-19-9-8-17(14-18(19)23)25-22(28)21(27)24-10-5-11-26-12-13-30-20(15-26)16-6-3-2-4-7-16/h2-4,6-9,14,20H,5,10-13,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： BJSKJLQNSCTDLY-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1=CC=C(OC)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 431.1611840g/mol
• Monoisotopic Mass: 431.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Additional information on N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

Comprehensive Overview of N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS 953941-72-5)

The compound N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS 953941-72-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a phenylmorpholine core and chloromethoxyphenyl substituents, this compound is often explored for its potential interactions with biological targets. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic applications.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in drug discovery and precision medicine. The unique scaffold of CAS 953941-72-5 makes it a candidate for studying GPCRs (G-protein-coupled receptors) and kinase inhibitors, both of which are hot topics in modern pharmacology. Online searches for terms like "morpholine derivatives in drug design" or "chlorophenyl compounds in medicinal chemistry" reflect growing interest in such molecules.

From a synthetic chemistry perspective, the ethanediamide linker in this compound offers versatility for further derivatization. This feature aligns with the trend toward fragment-based drug discovery, a strategy frequently discussed in forums and publications. Laboratories focusing on high-throughput screening (HTS) may find CAS 953941-72-5 valuable due to its balanced lipophilicity and molecular weight, key factors in Lipinski's Rule of Five compliance.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies are another area where this compound could prove relevant. With increasing scrutiny on green chemistry and sustainable synthesis, researchers are investigating whether N'-(3-chloro-4-methoxyphenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide can be produced via catalysis or biocatalytic routes. Such approaches align with the broader push for eco-friendly pharmaceutical manufacturing.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques commonly queried in scientific databases. The presence of both aromatic and heterocyclic moieties in its structure necessitates advanced spectral analysis, making it a frequent subject in cheminformatics discussions. Searches for "spectral data interpretation of complex amines" often lead to compounds with similar frameworks.

In conclusion, CAS 953941-72-5 represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its multifaceted applications—from targeted therapy to method development—ensure its continued relevance in peer-reviewed literature and industrial R&D pipelines. As the scientific community prioritizes AI-driven compound optimization and computational modeling, molecules like this will remain at the forefront of innovation.